Cas no 885460-30-0 (4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine)

• Product Name: 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine
• CAS No: 885460-30-0
• MF: C₁₆H₁₂ClF₃N₂S₂
• MW: 388.858090400696
• CID: 3106845
• PubChem ID: 3866839
• Update Time: 2025-10-10

4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• <br>4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]thio}methyl)thieno[2,3 -d]pyrimidine
• 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine
• 885460-30-0
• CS-0304044
• EN300-08957
• 4-Chloro-5,6-dimethyl-2-(((3-(trifluoromethyl)phenyl)thio)methyl)thieno[2,3-d]pyrimidine

• Inchi： 1S/C16H12ClF3N2S2/c1-8-9(2)24-15-13(8)14(17)21-12(22-15)7-23-11-5-3-4-10(6-11)16(18,19)20/h3-6H,7H2,1-2H3
• InChI Key： IJJMZIQEQKWYBB-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CSC3=CC=CC(C(F)(F)F)=C3)=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 388.0082529Da
• Monoisotopic Mass: 388.0082529Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 79.3Ų

Additional information on 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine

Introduction to 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine (CAS No. 885460-30-0)

4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine, identified by the chemical abstracts service number CAS No. 885460-30-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of this compound features a fused thieno[2,3-d]pyrimidine core, which is a critical feature for its pharmacological properties. The presence of a chloro substituent at the 4-position and dimethyl groups at the 5- and 6-positions enhances the electron-deficient nature of the pyrimidine ring, making it more susceptible to nucleophilic attack and thereby facilitating interactions with biological targets. Additionally, the methyl sulfanyl group linked to a trifluoromethylphenyl moiety introduces both lipophilicity and electronic modulation, which are essential for optimizing pharmacokinetic and pharmacodynamic profiles.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Thienopyrimidines, in particular, have been extensively studied for their role in modulating various biological pathways, including kinase inhibition, which is crucial for treating cancers and inflammatory diseases. The structural features of 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine make it a promising candidate for further exploration in this context.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against several kinases, including those overexpressed in tumor cells. The trifluoromethylphenyl group is particularly noteworthy, as trifluoromethylation is a common strategy in drug design to enhance metabolic stability and binding affinity. The sulfanyl-methyl bridge provides an additional interaction point with biological targets, potentially improving the compound's efficacy. These findings align with recent research trends that emphasize the development of multi-target inhibitors for complex diseases.

The synthesis of 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine involves multiple steps, including cyclization reactions and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for subsequent preclinical and clinical studies. The compound's stability under various conditions has been thoroughly evaluated, ensuring its suitability for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can identify novel analogs with enhanced properties. This approach has already been successful in identifying lead compounds for various therapeutic areas, including oncology and immunology. The versatility of 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine makes it an attractive starting point for such endeavors.

Preclinical studies are ongoing to evaluate the safety and efficacy of this compound in animal models. Initial results suggest that it exhibits promising activity against disease-relevant targets while maintaining a favorable pharmacokinetic profile. These findings are encouraging and warrant further investigation into its potential as a therapeutic agent. The collaboration between synthetic chemists and biologists is essential in translating these findings into tangible benefits for patients.

The future development of 4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine will likely involve optimizing its chemical properties through structural modifications. Additionally, exploring its mechanism of action will provide valuable insights into its mode of interaction with biological targets. These studies will be instrumental in guiding the development of next-generation drugs that address unmet medical needs.

In conclusion,4-chloro-5,6-dimethyl-2-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)thieno[2,3-d]pyrimidine (CAS No. 885460-30-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound，its potential impact on medicine will undoubtedly grow.